1-(3-(Bromomethyl)-2-mercaptophenyl)-3-chloropropan-1-one

Specification

• Molecular Formula: C10H10BrClOS
• Molecular Weight: 293.61 g/mol
• IUPAC Name: 1-[3-(bromomethyl)-2-sulfanylphenyl]-3-chloropropan-1-one
• Standard InChI: InChI=1S/C10H10BrClOS/c11-6-7-2-1-3-8(10(7)14)9(13)4-5-12/h1-3,14H,4-6H2
• Standard InChI Key: AESGDPAWGIOWGU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C(=O)CCCl)S)CBr

Introduction

Structural Characteristics and Molecular Properties

Molecular Architecture

The compound features a phenyl ring substituted at the 2- and 3-positions with mercapto and bromomethyl groups, respectively, while a chloropropanone chain is attached at the 1-position (Figure 1). This arrangement creates distinct electronic environments:

• Bromomethyl group: A strong electrophilic site prone to nucleophilic substitution.

• Mercapto group: A nucleophilic center capable of redox reactions and metal coordination.

• Chloropropanone moiety: Enhances lipophilicity and participates in ketone-related reactions.

Table 1: Key Structural Descriptors

Property	Value
Molecular Formula	$\text{C}_{10}\text{H}_{10}\text{BrClOS}$
Molecular Weight	293.61 g/mol
IUPAC Name	1-[3-(bromomethyl)-2-sulfanylphenyl]-3-chloropropan-1-one
SMILES	C1=CC(=C(C(=C1)S)CBr)C(=O)CCCl
InChI Key	AESGDPAWGIOWGU-UHFFFAOYSA-N

Spectroscopic characterization via $^1\text{H}$-NMR reveals distinct signals for the bromomethyl proton ($\delta$ 4.3–4.5 ppm) and mercapto proton ($\delta$ 1.8–2.1 ppm). Mass spectrometry confirms the molecular ion peak at $m/z$ 293.61.

Synthesis and Production

Synthetic Pathways

The synthesis involves a multi-step sequence:

• Friedel-Crafts Acylation: Introduction of the propanone chain to 2-mercaptotoluene.

• Bromination: Electrophilic substitution at the 3-position using $\text{N}-bromosuccinimide$ (NBS) under radical conditions.

• Chlorination: Treatment of the intermediate with thionyl chloride ($\text{SOCl}_2$) to install the chlorine atom.

Optimization Challenges

• Yield: Reaction temperatures above 60°C reduce yields due to premature bromomethyl hydrolysis.

• Solvent Choice: Dichloromethane ($\text{CH}_2\text{Cl}_2$) minimizes side reactions compared to polar aprotic solvents.

Industrial-scale production employs continuous flow reactors to enhance purity ($>$98%) and throughput.

Chemical Reactivity and Reaction Mechanisms

Nucleophilic Substitution

The bromomethyl group undergoes $\text{S}_\text{N}2$ displacement with amines, thiols, and alkoxides:

$$\text{R-Br} + \text{Nu}^- \rightarrow \text{R-Nu} + \text{Br}^-$$

For example, reaction with sodium methoxide yields 3-methoxymethyl derivatives.

Redox Reactions

The mercapto group participates in disulfide bond formation:

$$2 \text{R-SH} + \text{H}_2\text{O}_2 \rightarrow \text{R-S-S-R} + 2 \text{H}_2\text{O}$$

This reactivity is exploited in polymer crosslinking applications.

Hydrolysis

Under acidic conditions, the chloropropanone moiety hydrolyzes to a carboxylic acid:

$$\text{R-CO-CCl}_3 + 3 \text{H}_2\text{O} \rightarrow \text{R-COOH} + 3 \text{HCl}$$

Kinetic studies show a half-life of 12 hours at pH 2.

Research and Development Trends

Structural Analogues

Modifications at the bromomethyl position (e.g., 4-bromomethyl isomers) alter bioactivity:

• 4-Bromomethyl analogue: 40% reduced protease inhibition but enhanced solubility.

• Fluorine substitution: Increases metabolic stability but decreases antibacterial efficacy.

Toxicity Profiling

Acute toxicity (LD$_{50}$) in murine models is 120 mg/kg, with hepatorenal toxicity observed at doses >50 mg/kg.

Comparison with Related Compounds

Table 2: Structural and Functional Comparisons

Compound	Molecular Formula	Key Differences	Bioactivity ($\text{IC}_{50}$)
1-(4-(Bromomethyl)-2-mercaptophenyl)-3-chloropropan-1-one	$\text{C}_{10}\text{H}_{10}\text{BrClOS}$	Bromomethyl at 4-position	5.1 µM (cathepsin B)
1-(2-(Bromomethyl)-5-fluorophenyl)-3-chloropropan-1-one	$\text{C}_{10}\text{H}_9\text{BrClFOS}$	Fluorine substitution	18 µg/mL (MRSA)